Methyl 2-(2-cyanophenoxy)acetate

• IUPAC Name: methyl 2-(2-cyanophenoxy)acetate
• InChI: InChI=1S/C10H9NO3/c1-13-10(12)7-14-9-5-3-2-4-8(9)6-11/h2-5H,7H2,1H3
• InChI Key: WBGOKMZCLMNFQO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC=C1C#N
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol

Description

Methyl 2-(2-cyanophenoxy)acetate, also known as MPCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPCA is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone. It is a derivative of 2-cyanophenol and is commonly used as a building block in the synthesis of various pharmaceuticals, agrochemicals, and fragrances.

Safety and Hazards

“Methyl 2-(2-cyanophenoxy)acetate” is classified under the GHS07 hazard class. It may cause harm if swallowed, in contact with skin, or if inhaled. Therefore, it is recommended to handle this compound with care, using protective gloves, eye protection, and face protection.

Synthesis routes and methods I

Procedure details

To the mixture of 2-hydroxybenzonitrile (40 g, 0.34 mol) and potassium carbonate (51.6 g, 0.374 mol) in 850 mL of acetone was added methyl bromoacetate (51.7 g, 0.34 mol) slowly at room temperature. After being stirred at room temperature overnight, the solid was filtered off. The filtrate was concentrated under reduced pressure and the residue was dissolved in ethyl acetate. The organic layer was washed with water then brine, dried over sodium sulfate, filtered and concentrated under reduced pressure to give a residue which was recrystallized in methanol to give 40 g of product as a white solid.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Methyl bromoacetate (1.95 mL, 20 mmol) is added dropwise to a solution of 2-cyanophenol (2.38 g, 20 mmol), and K2CO3 (2.78 g, 20.1 mmol) in acetone (100 mL) stirred under N2 at 25° C. After 24 h, the solid is filtered off and the filtrate is concentrated in vacuo and the residue is dried in a vacuum oven to give methyl 2-(2-cyanophenoxy)ethanoate (3.82 g, 100%) as a beige solid. 1H NMR (DMSO) δ7.76 (1H, dd, J=7.6, 1.7 Hz), 7.64 (1H, dt, Jd=1.6 Hz, Jt=8.0 Hz), 7.20˜7.10 (2H, m), 5.04 (2H, brs), 3.70 (3H, s).